Cas no 719310-32-4 (3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-6-CARBALDEHYDE)
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis and pharmaceutical research. Its benzooxazine core structure provides a rigid scaffold, facilitating the development of biologically active compounds. The aldehyde functional group offers a reactive site for further derivatization, enabling the formation of imines, oximes, or other condensation products. This compound is particularly valuable in medicinal chemistry for designing ligands and inhibitors due to its balanced lipophilicity and electronic properties. High purity and stability under standard conditions make it suitable for precise synthetic applications. Its structural features contribute to efficient downstream transformations in drug discovery and material science.
719310-32-4 structure
Product Name:3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-6-CARBALDEHYDE
CAS No:719310-32-4
MF:C9H9NO2
MW:163.173262357712
CID:5226154
PubChem ID:21873819
Update Time:2025-08-10
3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-6-CARBALDEHYDE Chemical and Physical Properties
Names and Identifiers
-
- 3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-6-CARBALDEHYDE
- 3,4-Dihydro-2H-1,4-benzoxazine-6-carboxaldehyde
- ZB1140
- MDLWSTPFRBDHQK-UHFFFAOYSA-N
- DTXSID001244425
- SCHEMBL3775818
- G90542
- DB-135920
- 719310-32-4
- 3,4-Dihydro-2H-benzo[1,4]oxazine-6-carbaldehyde
-
- Inchi: 1S/C9H9NO2/c11-6-7-1-2-9-8(5-7)10-3-4-12-9/h1-2,5-6,10H,3-4H2
- InChI Key: MDLWSTPFRBDHQK-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C=O)C=C2NCC1
Computed Properties
- Exact Mass: 163.063328530g/mol
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.3Ų
3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-6-CARBALDEHYDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524472-1g |
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde |
719310-32-4 | 97% | 1g |
$621 | 2024-07-24 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01194230-1g |
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde |
719310-32-4 | 97% | 1g |
¥4225.0 | 2023-09-02 | |
| Ambeed | A1274795-1g |
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde |
719310-32-4 | 97% | 1g |
$634.0 | 2023-03-11 | |
| Ambeed | A1274795-25mg |
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde |
719310-32-4 | 97% | 25mg |
$45.0 | 2025-03-18 | |
| Ambeed | A1274795-50mg |
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde |
719310-32-4 | 97% | 50mg |
$75.0 | 2025-03-18 | |
| Ambeed | A1274795-100mg |
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde |
719310-32-4 | 97% | 100mg |
$126.0 | 2025-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01194230-25mg |
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde |
719310-32-4 | 97% | 25mg |
¥319.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01194230-50mg |
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde |
719310-32-4 | 97% | 50mg |
¥542.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01194230-100mg |
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde |
719310-32-4 | 97% | 100mg |
¥921.0 | 2024-04-18 |
3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-6-CARBALDEHYDE Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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